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Compound of Interest

Compound Name: ent-Heronamide C

Cat. No.: B12417941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and

use of ent-Heronamide C, a key molecular probe in antifungal research.

Product Information
Property Value Source

Molecular Formula C₂₉H₄₁NO₃ [1]

Molecular Weight 451.64 g/mol [1]

Primary Application

Antifungal agent; probe for

mode-of-action analysis of

heronamide C

[1][2][3][4]

Handling and Storage
Proper handling and storage are critical to maintain the integrity and activity of ent-
Heronamide C. The molecule's polyene structure suggests potential sensitivity to light, air, and

temperature.

Safety Precautions
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While a specific Safety Data Sheet (SDS) for ent-Heronamide C is not publicly available,

standard laboratory precautions for handling biologically active small molecules should be

followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Ventilation: Handle in a well-ventilated area or a chemical fume hood, especially when

working with the solid compound or preparing stock solutions.

Avoid Inhalation and Contact: Avoid inhaling dust or aerosols. Avoid contact with skin and

eyes.

Shipping and Receiving
Shipping Conditions: ent-Heronamide C is typically shipped at room temperature for

domestic transit within the continental US.[2] International shipping conditions may vary.

Upon Receipt: Immediately transfer the compound to the recommended storage conditions.

Long-Term Storage
The consensus from suppliers is to store the product according to the conditions specified on

its Certificate of Analysis (CoA).[2][5] While a specific CoA is not provided here, the following

recommendations are based on the chemical nature of polyene macrolactams and available

data.
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Parameter Recommended Condition Rationale / Notes

Temperature -20°C or -80°C

Standard for long-term storage

of sensitive natural products to

minimize thermal degradation.

One vendor suggests a shelf-

life of 12 months from the date

of receipt, implying the need

for controlled storage.[6]

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen)

The synthesis of ent-

Heronamide C is conducted

under an argon atmosphere,

suggesting sensitivity to

oxygen and moisture.[7]

Light Protect from light

The related compound,

Heronamide C, is known to

undergo photochemical

reactions.[7] Its polyene

structure makes it susceptible

to light-induced degradation.

Store vials in the dark (e.g., in

a sealed box or wrapped in

foil).

Form
Store as a solid (lyophilized

powder)

Storing the compound in its

solid form is generally more

stable than in solution.

Solution Preparation and Storage
Solubility
Quantitative solubility data is limited. However, experimental descriptions indicate solubility in

dimethyl sulfoxide (DMSO).[7] For the related Heronamide C, which has low water solubility,

various organic solvents and formulation vehicles are suggested.[8]
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Solvent/Vehicle Concentration & Use Notes Source (Inference)

DMSO

Suitable for preparing high-

concentration stock solutions

(e.g., 10-50 mM). Used for

preparing samples for in vitro

assays and spectroscopic

measurements.

[7][8]

Ethanol

May be a suitable solvent for

stock solution preparation, but

solubility should be tested

empirically.

General Practice

Aqueous Buffers

Expected to have very low

solubility. For biological

assays, dilute the DMSO or

ethanol stock solution into the

aqueous medium. Ensure the

final solvent concentration is

low (e.g., <0.5%) to avoid

affecting the biological system.

[8]

In Vivo Formulations

For animal studies, consider

co-solvents like PEG400 or

suspending agents like 0.5%

Carboxymethyl cellulose

(CMC) with 0.25% Tween 80.

[8]

[8]

Protocol for Preparing a 10 mM Stock Solution in DMSO
Acclimatization: Allow the vial of solid ent-Heronamide C to equilibrate to room temperature

before opening to prevent moisture condensation.

Weighing: In a controlled environment (e.g., fume hood), accurately weigh the desired

amount of the compound.
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Dissolution: Add the appropriate volume of anhydrous, high-purity DMSO to the solid

compound. For example, to prepare a 10 mM solution from 1 mg of ent-Heronamide C (MW

= 451.64), add 221.4 µL of DMSO.

Mixing: Vortex or sonicate gently until the solid is completely dissolved.

Storage: Aliquot the stock solution into small-volume, light-protected (amber) vials with tight-

sealing caps. Store aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
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Workflow: Stock Solution Preparation

Preparation Steps

Storage Protocol

Start: Solid ent-Heronamide C

1. Equilibrate vial to Room Temp

2. Weigh solid in fume hood

3. Add anhydrous DMSO

4. Vortex / Sonicate to dissolve

Result: 10 mM Stock Solution

5. Aliquot into light-protected vials

6. Store at -20°C or -80°C

Stored Aliquots

Click to download full resolution via product page

Workflow for preparing and storing ent-Heronamide C stock solutions.
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Experimental Protocols
ent-Heronamide C is primarily used to investigate the mode of action of Heronamide C, which

is believed to target the cell membrane of fungi.[9][10]

Antifungal Susceptibility Assay (Broth Microdilution)
This protocol is a general guideline for determining the Minimum Inhibitory Concentration (MIC)

of ent-Heronamide C against a fungal strain (e.g., Schizosaccharomyces pombe or Candida

albicans).

Prepare Fungal Inoculum: Culture the fungal strain in an appropriate liquid medium (e.g.,

YPD for yeast) overnight. Dilute the culture to a standardized concentration (e.g., 1 x 10⁵

cells/mL) in fresh assay medium.

Prepare Serial Dilutions: In a 96-well microplate, perform a two-fold serial dilution of the ent-
Heronamide C stock solution in the assay medium. Ensure the final DMSO concentration is

consistent across all wells and does not exceed 0.5%.

Inoculation: Add the fungal inoculum to each well of the microplate. Include positive (no drug)

and negative (no cells) controls.

Incubation: Incubate the plate at the optimal growth temperature for the fungal strain (e.g.,

30°C) for 24-48 hours.

Determine MIC: The MIC is the lowest concentration of ent-Heronamide C that visibly

inhibits fungal growth. This can be assessed visually or by measuring absorbance at 600 nm.
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Protocol: Antifungal MIC Assay

Assay Setup

Execution & Analysis

1. Prepare Fungal Inoculum
(e.g., 1x10^5 cells/mL)

3. Add Inoculum to wells

2. Serially Dilute ent-Heronamide C
in 96-well plate

4. Incubate at 30°C
for 24-48h

5. Measure Growth
(Visual or OD600)

Result: Determine MIC

Click to download full resolution via product page

Workflow for a typical broth microdilution antifungal assay.

Mode of Action: Cell Membrane Interaction
ent-Heronamide C is an enantiomeric probe designed to study the chiral recognition between

Heronamide C and components of the cell membrane.[3][9][11] Experiments often involve

comparing its activity to Heronamide C and stabilized analogs.
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Signaling Pathway: Postulated Mode of Action

Compounds

Fungal Cell Membrane Cellular EffectHeronamide C
(Natural Product)

Lipid Bilayer
(Ergosterol, etc.)

Interacts via
chiral recognition

ent-Heronamide C
(Enantiomeric Probe)

Interacts Membrane Perturbation Growth Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. medchemexpress.com [medchemexpress.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. file.medchemexpress.com [file.medchemexpress.com]

6. biorbyt.com [biorbyt.com]

7. chemrxiv.org [chemrxiv.org]

8. Heronamide C | Microorganisms | 1257083-94-5 | Invivochem [invivochem.com]

9. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-
Heronamide C - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12417941?utm_src=pdf-body-img
https://www.benchchem.com/product/b12417941?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/ent-heronamide-c-381771.html
https://www.medchemexpress.com/ent-heronamide-c.html
https://www.researchgate.net/publication/358318485_Design_Synthesis_and_Biological_Activity_of_1617-Dihydroheronamide_C_and_ent-Heronamide_C
https://www.researchgate.net/figure/Scheme-3-Synthesis-of-ent-heronamide-C-ent-1_fig4_353487050
https://file.medchemexpress.com/batch_PDF/HY-145407A/ent-Heronamide-C-DataSheet-MedChemExpress.pdf
https://www.biorbyt.com/ent-heronamide-c-orb1982972.html
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/6100f7e47bf0c94886615fcb/original/design-synthesis-and-biological-activity-of-16-17-dihydroheronamide-c-and-ent-heronamide-c.pdf
https://www.invivochem.com/product/V94726
https://pubmed.ncbi.nlm.nih.gov/34784214/
https://pubmed.ncbi.nlm.nih.gov/34784214/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Heronamide C | C29H39NO3 | CID 49794660 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. chemrxiv.org [chemrxiv.org]

To cite this document: BenchChem. [Application Notes and Protocols for ent-Heronamide C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417941#handling-and-storage-of-ent-heronamide-
c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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